Cas no 1787856-48-7 (methyl 3-(pyrimidin-2-ylmethanesulfonyl)propanoate)

• Product Name: methyl 3-(pyrimidin-2-ylmethanesulfonyl)propanoate
• CAS No: 1787856-48-7
• CID: 4614242
• PubChem ID: 91647565
• Update Time: 2025-06-08

methyl 3-(pyrimidin-2-ylmethanesulfonyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(Pyrimidin-2-ylmethanesulfonyl)propanoate
• methyl 3-(pyrimidin-2-ylmethanesulfonyl)propanoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on methyl 3-(pyrimidin-2-ylmethanesulfonyl)propanoate

Comprehensive Overview of Methyl 3-(pyrimidin-2-ylmethanesulfonyl)propanoate (CAS No. 1787856-48-7)

Methyl 3-(pyrimidin-2-ylmethanesulfonyl)propanoate (CAS No. 1787856-48-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a pyrimidine ring, a methanesulfonyl group, and a methyl propanoate moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for sulfonyl-containing compounds like Methyl 3-(pyrimidin-2-ylmethanesulfonyl)propanoate has surged, driven by their role in developing kinase inhibitors and antiviral agents. The pyrimidine scaffold is a cornerstone in medicinal chemistry, often found in FDA-approved drugs for treating cancers and infectious diseases. This compound's methanesulfonyl group enhances its reactivity, enabling precise modifications for tailored applications. Its methyl ester functionality further simplifies derivatization, making it a valuable building block for high-throughput screening libraries.

From an industrial perspective, Methyl 3-(pyrimidin-2-ylmethanesulfonyl)propanoate is synthesized through multi-step organic reactions, often involving sulfonylation and esterification processes. Optimizing its yield and purity is critical for scaling up production, a topic frequently searched by chemists in academic and industrial forums. Environmental considerations also play a role, with green chemistry approaches being explored to reduce waste and improve sustainability in its synthesis.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are key factors in its applicability. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize Methyl 3-(pyrimidin-2-ylmethanesulfonyl)propanoate, ensuring compliance with regulatory standards. These methods are often discussed in research papers and online platforms, reflecting the growing interest in quality control for specialized chemicals.

Emerging trends in AI-driven drug discovery have further highlighted the importance of compounds like Methyl 3-(pyrimidin-2-ylmethanesulfonyl)propanoate. Machine learning models are being trained to predict its interactions with biological targets, accelerating the identification of novel therapeutics. This aligns with frequent searches on "computational chemistry tools" and "molecular docking," underscoring the intersection of technology and chemical innovation.

In summary, Methyl 3-(pyrimidin-2-ylmethanesulfonyl)propanoate (CAS No. 1787856-48-7) represents a promising candidate for advancing biomedical and agrochemical research. Its structural complexity and functional diversity make it a subject of ongoing investigation, with potential breakthroughs on the horizon. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in next-generation therapeutic and agricultural solutions.